Cas no 1955523-54-2 ((5-Methoxypyridin-3-yl)methanamine dihydrochloride)

• Product Name: (5-Methoxypyridin-3-yl)methanamine dihydrochloride
• CAS No: 1955523-54-2
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• MDL: MFCD27923675
• CID: 4631353
• PubChem ID: 72710297
• Update Time: 2025-07-23

(5-Methoxypyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methoxypyridin-3-yl)methanamine dihydrochloride
• Y14791
• (5-methoxypyridin-3-yl)methanamine;dihydrochloride
• EN300-262747
• (5-Methoxypyridin-3-yl)methanaminedihydrochloride
• 1955523-54-2

• MDL： MFCD27923675
• Inchi： 1S/C7H10N2O.2ClH/c1-10-7-2-6(3-8)4-9-5-7;;/h2,4-5H,3,8H2,1H3;2*1H
• InChI Key： JNXPWXNUGHOOQD-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CN=CC(=C1)CN

Computed Properties

• Exact Mass: 210.0326684g/mol
• Monoisotopic Mass: 210.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (5-Methoxypyridin-3-yl)methanamine dihydrochloride

Comprehensive Overview of (5-Methoxypyridin-3-yl)methanamine Dihydrochloride (CAS No. 1955523-54-2)

(5-Methoxypyridin-3-yl)methanamine dihydrochloride (CAS No. 1955523-54-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyridine backbone and methoxy functional group, is widely utilized in the synthesis of novel drug candidates and bioactive molecules. Its unique structural properties make it a valuable intermediate in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The growing interest in (5-Methoxypyridin-3-yl)methanamine dihydrochloride is driven by its potential applications in addressing modern health challenges, such as neurodegenerative diseases and metabolic disorders. Researchers are increasingly exploring its role in modulating neurotransmitter pathways, which aligns with current trends in precision medicine and personalized therapeutics. Additionally, its compatibility with high-throughput screening methodologies makes it a preferred choice for drug discovery pipelines.

From a chemical perspective, 1955523-54-2 exhibits remarkable stability under standard laboratory conditions, facilitating its use in multi-step synthetic routes. The dihydrochloride salt form enhances its solubility in aqueous systems, a critical factor for in vitro and in vivo studies. This property is particularly relevant for researchers investigating blood-brain barrier permeability, a hot topic in neurological drug development.

The compound's mechanism of action is often linked to its ability to interact with aminergic receptors, a feature that has sparked discussions in online forums and scientific communities. Frequently searched questions include "How does (5-Methoxypyridin-3-yl)methanamine dihydrochloride affect dopamine receptors?" and "What are the latest research breakthroughs involving CAS 1955523-54-2?" These queries reflect the compound's relevance in contemporary psychopharmacology research.

Quality control of (5-Methoxypyridin-3-yl)methanamine dihydrochloride is another area of focus, with advanced analytical techniques like HPLC-MS and NMR spectroscopy being employed to ensure purity. This aligns with the pharmaceutical industry's emphasis on Good Manufacturing Practices (GMP) and regulatory compliance. The compound's structure-activity relationship (SAR) studies are also frequently cited in patent literature, highlighting its commercial potential.

In the context of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for 1955523-54-2, responding to the demand for sustainable pharmaceutical production. This approach resonates with global trends in environmentally conscious drug development, making the compound a subject of interest in academic publications and industry whitepapers alike.

The versatility of (5-Methoxypyridin-3-yl)methanamine dihydrochloride extends to its use in proteomics research and bioconjugation techniques. Its primary amine functionality allows for efficient derivatization, enabling applications in fluorescence labeling and targeted drug delivery systems. These characteristics position the compound at the forefront of biopharmaceutical innovation.

As the scientific community continues to explore the full potential of CAS 1955523-54-2, its role in combinatorial chemistry libraries and fragment-based drug design is becoming increasingly prominent. The compound's balanced lipophilicity profile and molecular weight make it an ideal candidate for lead optimization processes, addressing key challenges in modern pharmacokinetic studies.